Cas no 19813-76-4 (1,1'-Biphenyl, 4-(methylthio)-)

• Product Name: 1,1'-Biphenyl, 4-(methylthio)-
• CAS No: 19813-76-4
• MF: C₁₃H₁₂S
• MW: 200.299382209778
• MDL: MFCD11617798
• CID: 1389008
• PubChem ID: 11019897
• Update Time: 2025-07-22

1,1'-Biphenyl, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(methylthio)-
• 1-methylsulfanyl-4-phenylbenzene
• 19813-76-4
• LXINKRZIJMGCDO-UHFFFAOYSA-N
• 4-(methylsulfanyl)-1,1'-biphenyl
• MFCD11617798
• AKOS008762199
• 4-phenylthioanisole
• SCHEMBL403028
• [1,1'-Biphenyl]-4-yl(methyl)sulfane
• 4'-methylthiobiphenyl
• DTXSID50452136
• 1-(METHYLSULFANYL)-4-PHENYLBENZENE
• 4-(Methylthio)biphenyl

• MDL： MFCD11617798
• Inchi： 1S/C13H12S/c1-14-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： LXINKRZIJMGCDO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 200.06606
• Monoisotopic Mass: 200.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-Biphenyl, 4-(methylthio)-

Recent Advances in the Study of 1,1'-Biphenyl, 4-(methylthio)- (CAS: 19813-76-4) in Chemical Biology and Pharmaceutical Research

The compound 1,1'-Biphenyl, 4-(methylthio)- (CAS: 19813-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,1'-Biphenyl, 4-(methylthio)- as a key intermediate in the synthesis of more complex bioactive molecules. Its biphenyl core, combined with the methylthio functional group, offers a versatile scaffold for chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting inflammatory pathways and oxidative stress-related diseases.

One of the most promising areas of research involves the compound's potential as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of 1,1'-Biphenyl, 4-(methylthio)- exhibit significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential application in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Another notable study has investigated the compound's role in modulating oxidative stress. The methylthio group in 1,1'-Biphenyl, 4-(methylthio)- has been shown to act as a potent antioxidant, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a critical role in disease progression.

In addition to its biological activities, recent advancements in synthetic chemistry have improved the efficiency of producing 1,1'-Biphenyl, 4-(methylthio)-. Novel catalytic methods have been developed to achieve higher yields and greater purity, making the compound more accessible for further research and development. These synthetic improvements are expected to accelerate the exploration of its therapeutic potential.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and safety profile of 1,1'-Biphenyl, 4-(methylthio)-. Ongoing research is focused on addressing these gaps, with particular emphasis on optimizing its bioavailability and minimizing potential side effects. Future studies are also expected to explore its synergistic effects with other therapeutic agents, potentially leading to combination therapies for complex diseases.

In conclusion, 1,1'-Biphenyl, 4-(methylthio)- (CAS: 19813-76-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies addressing a range of medical conditions.